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Compound of Interest

Compound Name: 3-Methoxybenzonitrile

Cat. No.: B145857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Methoxybenzonitrile, a versatile chemical

intermediate. It covers its fundamental properties, safety information, a detailed synthesis

protocol, and its potential biological activities, with a focus on its relevance to researchers in

the chemical and pharmaceutical sciences.

Core Properties of 3-Methoxybenzonitrile
3-Methoxybenzonitrile, also known as m-anisyl cyanide or 3-cyanoanisole, is an organic

compound that serves as a valuable building block in the synthesis of pharmaceuticals,

agrochemicals, and dyes.[1][2] Its chemical structure consists of a benzene ring substituted

with a methoxy group and a nitrile group at positions 1 and 3, respectively.

CAS Number: 1527-89-5[1][2][3][4][5]

Quantitative Data Summary
The physical and chemical properties of 3-Methoxybenzonitrile are summarized in the table

below for easy reference and comparison.
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Property Value Source

Molecular Formula C₈H₇NO [1][2][3][4]

Molecular Weight 133.15 g/mol [1][3][5]

Appearance
Clear, colorless to pale yellow

liquid
[2]

Melting Point 22 °C [3]

Boiling Point
233 °C (at atmospheric

pressure)
[3]

111-112 °C (at 13 mmHg) [5][6][7]

Density 1.089 g/mL at 25 °C [3][5][7]

Flash Point 105 °C (closed cup) [3][5]

Refractive Index (n20/D) 1.5402 [5]

InChI Key
KLXSUMLEPNAZFK-

UHFFFAOYSA-N
[4][5]

Canonical SMILES COC1=CC=CC(=C1)C#N [3][4]

Safety and Hazard Information
3-Methoxybenzonitrile is classified as harmful and requires careful handling. According to the

Globally Harmonized System (GHS), it is associated with the following hazards:

Harmful if swallowed (H302)[3][4]

Harmful in contact with skin (H312)[3][4]

Causes skin irritation (H315)[3][4]

Causes serious eye irritation (H319)[3][4]

Harmful if inhaled (H332)[3][4]
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May cause respiratory irritation (H335)[3]

Precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and

using only outdoors or in a well-ventilated area.[8][9] Personal protective equipment such as

protective gloves, clothing, and eye/face protection is mandatory when handling this substance.

[5][9]

Experimental Protocols
Synthesis of 3-Methoxybenzonitrile from 3-Methoxybenzoic Acid

A common and well-established pathway for the synthesis of 3-Methoxybenzonitrile starts

from 3-Methoxybenzoic acid. This process involves the conversion of the carboxylic acid group

into a nitrile group via an amide intermediate.[3]

Step 1: Synthesis of 3-Methoxybenzoyl Chloride

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place 240

kg of 3-Methoxybenzoic acid and toluene.

Begin stirring the mixture.

Carefully add thionyl chloride dropwise to the mixture, maintaining the temperature at

approximately 40 °C.

After the addition is complete, heat the reaction mixture to 45-50 °C and maintain this

temperature for 10 hours to ensure the complete conversion to 3-methoxybenzoyl chloride.

Step 2: Synthesis of 3-Methoxybenzamide

In a separate, larger reaction vessel, prepare a mixture of aqueous ammonia and ice.

Slowly add the 3-methoxybenzoyl chloride solution from Step 1 to the cold ammonia solution

with vigorous stirring. The amide will precipitate out of the solution.

Continue stirring for 30 minutes after the addition is complete.

Isolate the solid 3-methoxybenzamide by centrifugation.
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Wash the product with water and then dry it in an oven.

Step 3: Dehydration of 3-Methoxybenzamide to 3-Methoxybenzonitrile

The final step involves the dehydration of the amide to the corresponding nitrile. This can be

achieved using various dehydrating agents. A common laboratory-scale method involves

heating the amide with a dehydrating agent such as phosphorus pentoxide (P₂O₅) or thionyl

chloride.

The crude 3-Methoxybenzonitrile is then purified, typically by distillation under reduced

pressure, to yield the final product.

The following diagram illustrates the workflow for this synthesis.
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Synthesis Workflow of 3-Methoxybenzonitrile
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Caption: Synthesis workflow from 3-Methoxybenzoic acid.

Biological Activity and Drug Development Potential
Compounds structurally related to 3-Methoxybenzonitrile have been investigated for their

biological activities, particularly as enzyme inhibitors.

Tyrosinase Inhibition
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Tyrosinase is a copper-containing enzyme that plays a crucial role in melanin biosynthesis.[8]

The inhibition of this enzyme is a key strategy in the development of agents for treating

hyperpigmentation and in cosmetic applications for skin whitening. Anisic acid (p-

methoxybenzoic acid), a structural isomer of a potential hydrolysis product of 3-
methoxybenzonitrile, has been identified as a noncompetitive inhibitor of tyrosinase, with an

IC50 value of 0.60 mM for the oxidation of L-DOPA.

The mechanism of tyrosinase inhibition by phenolic compounds can vary, but it often involves

the chelation of the copper ions within the enzyme's active site.[2] The presence of hydroxyl

and methoxy groups on a benzene ring can influence this inhibitory activity. While direct studies

on 3-methoxybenzonitrile are less common, its structural motifs are present in a variety of

known tyrosinase inhibitors.

The logical relationship for screening potential tyrosinase inhibitors is depicted below.
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Screening Logic for Tyrosinase Inhibitors
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Caption: Logical workflow for identifying tyrosinase inhibitors.

This technical guide provides foundational knowledge on 3-Methoxybenzonitrile for

professionals engaged in chemical synthesis and drug discovery. The data presented facilitates

a deeper understanding of its properties and potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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